Cas no 2940959-71-5 (Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride)

• Product Name: Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride
• CAS No: 2940959-71-5
• MF: C₁₀H₁₃ClN₂O₅
• MW: 276.673621892929
• CID: 6800600
• PubChem ID: 169449165
• Update Time: 2025-05-21

Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2940959-71-5
• METHYL 2-(2-AMINOETHOXY)-4-NITRO-BENZOATE HYDROCHLORIDE
• F98148
• methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride
• Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride

• Inchi： 1S/C10H12N2O5.ClH/c1-16-10(13)8-3-2-7(12(14)15)6-9(8)17-5-4-11;/h2-3,6H,4-5,11H2,1H3;1H
• InChI Key： LILSRQBHPRYOFK-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=C(C=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.0512992g/mol
• Monoisotopic Mass: 276.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride

Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride: A Comprehensive Overview in Modern Chemical Biology

Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride, a compound with the CAS number 2940959-71-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic interventions. The detailed exploration of this molecule not only highlights its molecular architecture but also delves into its pharmacological significance and emerging research applications.

The molecular structure of Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride incorporates a benzoate moiety linked to an aminoethoxy group, further substituted with a nitro group at the para position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for various biochemical interactions. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo experimental settings.

In recent years, there has been a growing interest in nitroaromatic compounds due to their broad spectrum of biological activities. The nitro group in Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride contributes to its reactivity and potential as an intermediate in synthetic chemistry. Furthermore, the presence of the aminoethoxy side chain suggests possible interactions with biological targets such as enzymes and receptors, which are critical for developing novel therapeutic agents.

Current research indicates that derivatives of nitrobenzoates have shown promise in combating various diseases, including cancer and infectious disorders. The compound's ability to modulate cellular signaling pathways makes it an attractive candidate for further investigation. Studies have begun to explore its potential role in inhibiting key enzymes involved in tumor proliferation and inflammation, providing a rationale for its inclusion in preclinical drug development pipelines.

The hydrochloride form of Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride has been particularly noted for its improved pharmacokinetic properties. This enhancement in solubility and bioavailability is crucial for achieving effective drug delivery systems. Researchers are leveraging these properties to develop novel formulations that could improve patient compliance and therapeutic outcomes.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride. Molecular docking studies have revealed potential binding affinities with various biological targets, suggesting multiple avenues for therapeutic intervention. These computational insights are complemented by experimental validations, providing a robust framework for drug design and optimization.

The synthesis of Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. The process requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient production routes, reducing costs and environmental impact while maintaining the integrity of the final product.

Future directions in the study of Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride include exploring its role in combinatorial therapies and personalized medicine. By understanding how this compound interacts with other drugs or biological markers, researchers aim to develop tailored treatment strategies that maximize efficacy while minimizing side effects. This approach aligns with the broader goals of precision healthcare, where individual patient characteristics guide therapeutic decisions.

The regulatory landscape for new chemical entities like Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride is continuously evolving to accommodate advancements in chemical biology and pharmaceutical sciences. Compliance with regulatory standards ensures that these compounds are safe and effective for clinical use. As research progresses, it is anticipated that additional guidelines will be developed to address novel applications and formulations.

In conclusion, Methyl 2-(2-aminoethoxy)-4-nitro-benzoate;hydrochloride represents a significant contribution to the field of chemical biology. Its unique structural features, combined with promising pharmacological properties, position it as a valuable tool for both academic research and industrial applications. As our understanding of molecular interactions continues to expand, this compound is poised to play a crucial role in the development of next-generation therapeutics.